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Compound of Interest

Compound Name: 2-Bromo-4-chlorophenol

Cat. No.: B154644 Get Quote

Technical Support Center: 2-Bromo-4-
chlorophenol
This guide provides essential information for the safe handling, storage, and troubleshooting of

issues related to 2-Bromo-4-chlorophenol in a research and development setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Bromo-4-chlorophenol?

A1: 2-Bromo-4-chlorophenol is classified as a hazardous substance with the following

primary concerns:

Acute Toxicity: Harmful if swallowed or in contact with skin.[1][2]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Q2: What personal protective equipment (PPE) is required when handling this compound?
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A2: Appropriate PPE must be worn at all times when handling 2-Bromo-4-chlorophenol to
minimize exposure.[3][4] This includes:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[3][4]

Skin Protection: Chemical-resistant gloves (e.g., butyl rubber, neoprene) and a lab coat are

mandatory.[3][4] For larger quantities or splash potential, consider an impervious apron.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or vapors.[1][4] If exposure limits are exceeded, a full-face

respirator may be necessary.[3]

Q3: What are the recommended storage conditions for 2-Bromo-4-chlorophenol?

A3: Proper storage is crucial for maintaining the stability and integrity of 2-Bromo-4-
chlorophenol. Store the compound in a tightly closed container in a dry, cool, and well-

ventilated place.[3][4] It should be stored locked up and away from incompatible materials.[3][5]

Q4: What materials are incompatible with 2-Bromo-4-chlorophenol?

A4: Avoid contact with strong oxidizing agents, as this may lead to a vigorous reaction.[5][6]

Keep it separated from foodstuffs and other reactive chemicals.[3]

Troubleshooting Guide
Problem: I observe a change in the physical appearance of the 2-Bromo-4-chlorophenol
(e.g., discoloration, clumping).

Possible Cause: This could indicate decomposition or contamination. Exposure to light,

moisture, or incompatible materials can degrade the compound.

Solution: Do not use the chemical if its integrity is questionable. Dispose of it according to

your institution's hazardous waste disposal procedures. Review your storage conditions to

ensure they meet the recommended guidelines.

Problem: I accidentally spilled a small amount of 2-Bromo-4-chlorophenol on the lab bench.

Solution:
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Ensure the area is well-ventilated and restrict access.

Wearing appropriate PPE, gently sweep or vacuum the solid material into a labeled,

sealed container for disposal.[4] Avoid generating dust.[1][4]

Decontaminate the spill area with a suitable solvent and wash with soap and water.

Dispose of all contaminated materials as hazardous waste.

Problem: What should I do in case of accidental exposure?

Solution: Follow these first-aid measures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[4] Remove contact lenses if present and easy to do

so.[3] Seek immediate medical attention.[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes while removing contaminated clothing.[1][4] Seek medical attention if

irritation persists.[1]

Inhalation: Move the person to fresh air.[3][4] If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth with

water and have them drink 2-4 cupfuls of water or milk.[4] Never give anything by mouth to

an unconscious person.[1][4] Seek immediate medical attention.[4]

Data Presentation
Physical and Chemical Properties
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Property Value

Molecular Formula C₆H₄BrClO

Molecular Weight 207.45 g/mol [2]

Appearance Solid

Melting Point 31 °C[7]

Boiling Point 228-235 °C[7]

Flash Point 113 °C (closed cup)

Hazard Classifications

Hazard Category

Acute Toxicity (Oral) Category 4

Acute Toxicity (Dermal) Category 4

Skin Corrosion/Irritation Category 2[5]

Serious Eye Damage/Eye Irritation Category 2[5]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[5]

Experimental Protocols & Workflows
Logical Workflow for Safe Handling and Storage
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Caption: Workflow for the safe handling and storage of 2-Bromo-4-chlorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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